Cas no 5402-88-0 (2-Propanol,1,3-bis(dibutylamino)-)

2-Propanol,1,3-bis(dibutylamino)- structure
5402-88-0 structure
Product Name:2-Propanol,1,3-bis(dibutylamino)-
CAS No:5402-88-0
MF:C19H42N2O
MW:314.549585819244
CID:380573
PubChem ID:222505
Update Time:2025-04-19

2-Propanol,1,3-bis(dibutylamino)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1,3-bis(dibutylamino)-
    • 1,3-bis(dibutylamino)propan-2-ol
    • AC1L5BV3
    • AC1Q77EE
    • CTK4J9377
    • KST-1B6245
    • NSC8579
    • SBB057118
    • DTXSID50278636
    • AKOS024364860
    • 5402-88-0
    • NSC-8579
    • Inchi: 1S/C19H42N2O/c1-5-9-13-20(14-10-6-2)17-19(22)18-21(15-11-7-3)16-12-8-4/h19,22H,5-18H2,1-4H3
    • InChI Key: LJWZTCGLNIQHNW-UHFFFAOYSA-N
    • SMILES: OC(CN(CCCC)CCCC)CN(CCCC)CCCC

Computed Properties

  • Exact Mass: 280.0172
  • Monoisotopic Mass: 314.33
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 16
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 26.7Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 314.8°C at 760 mmHg
  • Flash Point: 144.2°C
  • Refractive Index: 1.699
  • PSA: 41.13
  • LogP: 4.15170
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